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Compound of Interest

Compound Name: Imidazole hydrobromide
CAS No.: 101023-55-6
Cat. No.: B1601674
Get Quote
. J

Topic: Safe Handling and Disposal Protocol: Imidazole Hydrobromide (CAS 101023-55-6)[1]
[2]3]

Executive Summary & Chemical Identity

Objective: This protocol mandates the safe containment, segregation, and disposal of
Imidazole Hydrobromide.[4][5][6] Unlike free imidazole base, the hydrobromide salt presents
specific acidic and halide-related risks that require distinct handling from general organic waste.

Scope: This guide applies to laboratory personnel handling pure Imidazole Hydrobromide or
reaction mixtures containing the substance.

Chemical Identity:
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Parameter Detail

Imidazole Hydrobromide (1H-Imidazole,
Substance Name ]
monohydrobromide)

CAS Number 101023-55-6
Molecular Formula CsHsBrN2
Physical State White to off-white crystalline solid

~7.0 (imidazole conjugate acid); Solutions are

Acidity (pKa) acidic due to HBr.[1][2][7]

| Key Hazards | Skin/Eye Irritant (H315, H319), Harmful if Swallowed (H302).[1][2][7] Potential
Corrosive (depending on concentration). |

Risk Assessment & Incompatibility Logic

The "Why" Behind the Protocol: Effective disposal relies on understanding the chemical
behavior of the salt. Imidazole hydrobromide is the salt of a weak base (imidazole) and a
strong acid (hydrobromic acid).

« Acidity Risk: In aqueous solution, this salt dissociates. While the imidazole ring is stable, the
presence of the hydrobromide anion creates an acidic environment. Disposal Error: Mixing
this directly with strong bases (e.g., Sodium Hydroxide waste) can cause rapid, exothermic
neutralization, potentially pressurizing waste containers.

» Halide Risk: The bromide ion (
) is generally stable but can be oxidized to elemental bromine (
, a toxic gas) if mixed with strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid).[2]

» Nitrogen Heterocycle: As a nitrogen-containing organic, it must never be disposed of down
the drain. It contributes to high Chemical Oxygen Demand (COD) and potential aquatic
toxicity.

Incompatibility Matrix (Do NOT Mix With):
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» Strong Oxidizers: Nitric acid, Perchlorates, Permanganates (Risk: Fire/Gas evolution).
e Strong Bases: Sodium Hydroxide, Potassium Hydroxide (Risk: Exothermic reaction).
o Cyanides/Sulfides: (Risk: Acidic nature may liberate HCN or Hz2S gas).

Operational Disposal Protocol
Phase 1: Pre-Disposal Segregation

Before moving waste to the accumulation area, categorize the waste stream.
e Stream A: Solid Waste (Pure Substance/Spill Cleanup)[2]

o Container: High-density polyethylene (HDPE) wide-mouth jar.[1][2]

o Labeling: "Hazardous Waste - Solid Organic - Imidazole Hydrobromide."[1][2]
o Stream B: Liquid Waste (Aqueous/Solvent Mixtures)[2]

o Container: HDPE or Glass solvent bottle (Amber if possible).

o Labeling: "Hazardous Waste - Acidic Organic Solution."

Phase 2: Step-by-Step Disposal Workflow

Scenario A: Disposal of Solid Reagent (Excess or Expired)[2]

PPE Verification: Don Nitrile gloves (0.11 mm minimum), safety goggles, and lab coat.

o Transfer: Transfer solid directly into the dedicated HDPE solid waste container. Do not
dissolve in water to "dilute" it; this increases waste volume and handling risk.

o Decontamination: Wipe the exterior of the original bottle with a damp paper towel. Place the
paper towel into the same solid waste bin.

o Seal & Label: Cap tightly. Ensure the label explicitly lists "Imidazole Hydrobromide" to
prevent downstream mixing with oxidizers.
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Scenario B: Disposal of Reaction Mixtures (Liquid)

e pH Validation (The Self-Validating Step):

[¢]

Action: Dip a pH strip into the waste solution.
o Logic: If pH < 4, the solution is significantly acidic.

o Adjustment: If the waste stream is destined for a "General Organic" drum (often neutral),
slowly buffer the solution to pH 6-8 using Sodium Bicarbonate before addition. Caution:
Watch for COz bubbling.

o Alternative: If you have a dedicated "Acidic Organic" waste stream, no adjustment is

necessary.
e Segregation: Pour into the waste container using a funnel to prevent splashing.

» Halide Check: Ensure the waste container is NOT marked for "Oxidizing Acids" (like Chromic

acid waste).

Phase 3: Emergency Spill Procedures

o Small Spill (< 50g9):

[e]

Cover with weak base neutralizer (Sodium Carbonate or spill pillow).

o

Sweep up carefully to avoid dust generation.

[¢]

Place in a sealed bag labeled "Hazardous Waste - Debris."

[¢]

Clean area with water; collect rinsate as liquid waste.

o Large Spill: Evacuate area. Contact EHS immediately.

Visual Decision Logic (Workflow)

The following diagram illustrates the critical decision points for segregating Imidazole
Hydrobromide waste to prevent chemical incompatibility.
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Figure 1: Decision matrix for Imidazole Hydrobromide disposal, highlighting the critical pH
check for liquid waste streams to prevent container pressurization.[1][2]

Regulatory & Compliance Context

US EPA (RCRA) Classification:
o Status: Imidazole Hydrobromide is not explicitly P-listed or U-listed.

o Characteristic Waste: It likely falls under D002 (Corrosivity) if the pH of an aqueous solution
is
2.

o Halogenated Solvents: Because it contains Bromine, liquid waste containing this substance
often requires classification as "Halogenated Organic Waste" for incineration purposes. Non-
halogenated waste streams (cheaper disposal) must not be contaminated with this salt.

Disposal Method: The industry standard for organic salts containing nitrogen and halogens is
High-Temperature Incineration with flue gas scrubbing (to capture NOx and HBr gases).

References

o US EPA. (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological
Wastes. Retrieved from [Link]

e National Institutes of Health (PubChem). (2025). Compound Summary: Imidazole
Hydrobromide. Retrieved from [Link][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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